Cas no 2389442-05-9 (N-[(1S,4R)-4-(Hydroxymethyl)-2-cyclopenten-1-yl]-N-(2-thienylmethyl)-2-propenamide)

• Product Name: N-[(1S,4R)-4-(Hydroxymethyl)-2-cyclopenten-1-yl]-N-(2-thienylmethyl)-2-propenamide
• CAS No: 2389442-05-9
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• CID: 5414657
• PubChem ID: 121582261
• Update Time: 2023-08-26

N-[(1S,4R)-4-(Hydroxymethyl)-2-cyclopenten-1-yl]-N-(2-thienylmethyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26594286
• N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-N-[(thiophen-2-yl)methyl]prop-2-enamide
• Z2285378147
• N-[(1S,4R)-4-(Hydroxymethyl)cyclopent-2-en-1-yl]-N-(thiophen-2-ylmethyl)prop-2-enamide
• 2389442-05-9
• N-[(1S,4R)-4-(Hydroxymethyl)-2-cyclopenten-1-yl]-N-(2-thienylmethyl)-2-propenamide

• Inchi： 1S/C14H17NO2S/c1-2-14(17)15(9-13-4-3-7-18-13)12-6-5-11(8-12)10-16/h2-7,11-12,16H,1,8-10H2/t11-,12+/m0/s1
• InChI Key： BJDGKKXNCYWGSZ-NWDGAFQWSA-N
• SMILES： C(N([C@H]1C[C@@H](CO)C=C1)CC1SC=CC=1)(=O)C=C

Computed Properties

• Exact Mass: 263.09799996g/mol
• Monoisotopic Mass: 263.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.6±45.0 °C(Predicted)
• pka: 14.86±0.10(Predicted)